Cas no 1152828-08-4 (3-[(2,4-Difluorophenyl)sulfanyl]butan-2-one)

• Product Name: 3-[(2,4-Difluorophenyl)sulfanyl]butan-2-one
• CAS No: 1152828-08-4
• MF: C₁₀H₁₀F₂OS
• MW: 216.247608661652
• CID: 5196233
• Update Time: 2023-08-26

3-[(2,4-Difluorophenyl)sulfanyl]butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-DIFLUOROPHENYL)SULFANYL]BUTAN-2-ONE
• 3-((2,4-Difluorophenyl)thio)butan-2-one
• 2-Butanone, 3-[(2,4-difluorophenyl)thio]-
• 3-[(2,4-Difluorophenyl)sulfanyl]butan-2-one

• Inchi： 1S/C10H10F2OS/c1-6(13)7(2)14-10-4-3-8(11)5-9(10)12/h3-5,7H,1-2H3
• InChI Key： QJMJTYCXQRRHLW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)C(C(C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4